Cas no 855994-70-6 (N-[2-(4-fluorophenyl)ethyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide)

• Product Name: N-[2-(4-fluorophenyl)ethyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide
• CAS No: 855994-70-6
• MF: C₂₃H₂₃FN₂O₄S
• MW: 442.503128290176
• CID: 5878309
• PubChem ID: 6212578
• Update Time: 2025-10-30

N-[2-(4-fluorophenyl)ethyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS000937779
• 855994-70-6
• N-[2-(4-fluorophenyl)ethyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide
• EN300-26604978
• Z25967155

• Inchi： 1S/C23H23FN2O4S/c24-21-10-8-20(9-11-21)12-14-25-23(27)18-26(17-22-7-4-15-30-22)31(28,29)16-13-19-5-2-1-3-6-19/h1-11,13,15-16H,12,14,17-18H2,(H,25,27)/b16-13+
• InChI Key： BOGNJIVVVDUDJG-DTQAZKPQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC1=CC=CO1)CC(NCCC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 442.13625655g/mol
• Monoisotopic Mass: 442.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88Ų

Additional information on N-[2-(4-fluorophenyl)ethyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide

Comprehensive Overview of N-[2-(4-fluorophenyl)ethyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide (CAS No. 855994-70-6)

The compound N-[2-(4-fluorophenyl)ethyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide, identified by its CAS number 855994-70-6, represents a sophisticated sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a 4-fluorophenyl group, a furan-2-ylmethyl moiety, and a phenylethenesulfonamido backbone, which collectively contribute to its distinctive properties. Researchers are increasingly interested in this compound due to its potential applications in targeted drug design and enzyme inhibition studies.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. N-[2-(4-fluorophenyl)ethyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide stands out due to its hybrid structure, which integrates aromatic and heterocyclic components. This design enhances its binding affinity to biological targets, making it a candidate for investigating protein-ligand interactions and signal transduction pathways. Its CAS no. 855994-70-6 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

One of the key advantages of this compound lies in its structural modularity, which allows for derivatization to optimize pharmacokinetic properties. The presence of the fluorophenyl group improves metabolic stability, while the furan ring introduces electronic diversity, potentially enhancing selectivity. Such features align with current trends in fragment-based drug discovery (FBDD) and computational chemistry, where researchers prioritize molecules with balanced lipophilicity and polar surface area.

From a synthetic perspective, 855994-70-6 exemplifies advancements in multi-step organic synthesis. Its preparation often involves sulfonamide coupling and amide bond formation, techniques widely discussed in modern organic chemistry literature. The compound’s N-[(furan-2-yl)methyl] segment is particularly noteworthy, as furan derivatives are gaining attention for their bioisosteric potential in replacing traditional phenyl groups to reduce toxicity.

In the context of drug repurposing and polypharmacology, N-[2-(4-fluorophenyl)ethyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide offers intriguing possibilities. Its dual functionality—acting as both a hydrogen bond acceptor and donor—makes it suitable for probing allosteric binding sites. This aligns with the rising interest in multi-target therapeutics, a hot topic in personalized medicine discussions.

Environmental and green chemistry considerations also apply to this compound. Researchers are exploring solvent-free or catalytic methods to synthesize such sulfonamides, addressing concerns about sustainable chemistry practices. The furan-2-ylmethyl component, derived from renewable resources, further underscores its alignment with eco-friendly drug development trends.

In summary, CAS no. 855994-70-6 encapsulates the innovation driving contemporary chemical research. Its intricate architecture and functional diversity position it as a valuable tool for mechanistic studies and lead compound optimization. As the scientific community continues to explore structure-activity relationships (SAR), this molecule will likely remain a focal point in journals and patent applications, bridging gaps between synthetic chemistry and therapeutic discovery.